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For Researchers, Scientists, and Drug Development Professionals

Abstract
Mollugin (methyl 6-hydroxy-2,2-dimethylbenzo[h]chromene-5-carboxylate) is a naturally

occurring naphthohydroquinone isolated from the roots of Rubia cordifolia L.[1][2][3] This

technical guide provides a comprehensive overview of its molecular formula, chemical

structure, and its well-documented biological activities, with a focus on its interactions with key

cellular signaling pathways. This document is intended to serve as a resource for researchers

and professionals in drug discovery and development, providing detailed experimental

methodologies and quantitative data to facilitate further investigation into the therapeutic

potential of Mollugin.

Molecular Formula and Chemical Structure
Mollugin is a small molecule with a well-defined chemical structure. Its fundamental properties

are summarized below.
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Property Value Reference

Molecular Formula C₁₇H₁₆O₄ --INVALID-LINK--

Molecular Weight 284.31 g/mol --INVALID-LINK--

IUPAC Name

methyl 6-hydroxy-2,2-

dimethylbenzo[h]chromene-5-

carboxylate

--INVALID-LINK--

CAS Number 55481-88-4 --INVALID-LINK--

Canonical SMILES
CC1(C=CC2=C(O1)C3=CC=C

C=C3C(=C2C(=O)OC)O)C
--INVALID-LINK--

InChI Key
VLGATXOTCNBWIT-

UHFFFAOYSA-N
--INVALID-LINK--

Chemical Structure:

Caption: 2D Chemical Structure of Mollugin.

Biological Activity and Signaling Pathways
Mollugin has been demonstrated to possess a range of biological activities, including anti-

inflammatory, anti-cancer, and neuroprotective effects. These activities are primarily attributed

to its ability to modulate key intracellular signaling pathways.

Anti-Cancer Activity
Mollugin exhibits significant anti-proliferative and pro-apoptotic effects in various cancer cell

lines. This is achieved through the modulation of several critical signaling cascades.

2.1.1. Inhibition of the PI3K/Akt/mTOR Pathway

The PI3K/Akt/mTOR pathway is a crucial regulator of cell growth, proliferation, and survival.

Mollugin has been shown to inhibit this pathway, leading to decreased cancer cell viability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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